Cas no 1421499-00-4 (5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide
• CAS No: 1421499-00-4
• MF: C₁₅H₁₅ClN₄OS₂
• MW: 366.888798952103
• CID: 5365603
• Update Time: 2025-06-14

5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]thiophene-2-carboxamide
• 5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide

• Inchi： 1S/C15H15ClN4OS2/c1-9-7-10(2)20(19-9)15-18-11(8-22-15)5-6-17-14(21)12-3-4-13(16)23-12/h3-4,7-8H,5-6H2,1-2H3,(H,17,21)
• InChI Key： SWBOYQSXRSOOKZ-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CSC(N3C(C)=CC(C)=N3)=N2)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide

Comprehensive Analysis of 5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide (CAS No. 1421499-00-4)

The compound 5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide, identified by its CAS No. 1421499-00-4, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule combines a thiophene-carboxamide core with a pyrazole-thiazole moiety, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely explored for their therapeutic effects in oncology and inflammatory diseases.

One of the most searched questions in the scientific community is: "What are the applications of thiophene derivatives in drug development?" The 5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide exemplifies the versatility of thiophene-based compounds. Thiophenes are known for their electron-rich aromatic systems, which enhance binding affinity to biological targets. Coupled with the pyrazole-thiazole scaffold, this compound exhibits unique physicochemical properties, such as improved solubility and metabolic stability, critical for oral bioavailability.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in personalized medicine. The structural complexity of CAS No. 1421499-00-4 allows it to interact selectively with specific protein kinases, a feature highly sought after in cancer therapeutics. For instance, molecules with thiazole and pyrazole rings are frequently investigated for their ability to modulate signal transduction pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignancies.

Another trending topic in chemical research is the "role of heterocyclic compounds in neurodegenerative diseases." While 5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide is primarily studied in oncology, its structural motifs suggest potential cross-application in neurology. The thiophene-carboxamide group, for example, is found in several GABA receptor modulators, indicating possible utility in epilepsy or anxiety disorders. However, further preclinical studies are needed to validate these hypotheses.

The synthesis of CAS No. 1421499-00-4 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes highlight the importance of green chemistry principles, a hot topic in modern pharmaceutical manufacturing. Researchers are increasingly optimizing synthetic routes to reduce waste and improve yield, aligning with global sustainability goals. The compound's molecular weight and logP value also make it a suitable candidate for fragment-based drug design, a strategy gaining traction in early-stage drug discovery.

From a commercial perspective, 5-chloro-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide is available through specialized chemical suppliers, catering to academic and industrial labs. Its purity and stability are critical parameters for researchers, as impurities can skew biological assay results. Analytical techniques like HPLC and LC-MS are commonly employed to ensure quality control, addressing another frequently asked question: "How to validate the purity of complex heterocyclic compounds?"

In conclusion, CAS No. 1421499-00-4 represents a fascinating intersection of chemistry and biology. Its multi-target potential and structural novelty position it as a valuable tool for probing disease mechanisms and developing next-generation therapeutics. As the scientific community continues to explore its applications, this compound is likely to remain a subject of intense research and discussion in the years to come.